![molecular formula C2-H2-Br2 B146495 1,2-Dibromoethylene CAS No. 540-49-8](/img/structure/B146495.png)
1,2-Dibromoethylene
Overview
Description
1,2-Dibromoethylene, commonly known as dibromoethylene, is an organic compound with the molecular formula C2H2Br2. It is a colorless liquid with a pungent odor and is highly flammable. It is primarily used as an intermediate in the synthesis of other organic compounds, and has been used in a variety of scientific research applications.
Scientific Research Applications
Polymer Synthesis
- Polyacetylene Production : 1,2-Dibromoethylene is utilized in dehalogenative polycondensation with a Ni(0) complex, leading to the creation of black polymers with properties akin to trans-polyacetylene. Additionally, Suzuki-Miyaura coupling with vinylene diboronic compounds is employed in the synthesis of π-conjugated polymers (Yamamoto et al., 2004).
Chemical Formation and Reactions
- Formation of C2 Molecule : The C2 molecule (1,2-ethynediyl) can be prepared from this compound through dehydrohalogenation, using potassium tert-butoxide. This process leads to significant products like dibromoacetylene (Galy et al., 2010).
Environmental and Groundwater Impact
- Groundwater Contamination : Historically, this compound, as a component of lead-based petroleum additives, significantly contaminated U.S. groundwater systems. It's one of the most commonly detected contaminants in public drinking water systems reliant on groundwater (Falta et al., 2005).
Biodegradation Enhancement
- Biodegradation in Groundwater : The aerobic degradation of 1,2-dibromoethane in groundwater can be enhanced using ethane or propane gas along with inorganic nutrients. This approach is potentially viable for remediating contaminated groundwater aquifers (Hatzinger et al., 2015).
Spectroscopic Analysis
- Rydberg Spectra Analysis : The Rydberg spectra of this compound (DBE) have been explored, especially focusing on its cis-isomer. This research provides insights into the molecule's electronic structure through REMPI spectra analysis (Shi & Lipson, 2007).
Catalytic Polymerization
- Ethylene Polymerization : Nickel dibromide complexes derived from this compound are used as catalyst precursors in homogeneous and heterogeneous ethylene polymerization, producing polyethylenes with varying branch structures (Köppl & Alt, 2000).
Radical Coupling for Polymer Synthesis
- Atom Transfer Radical Coupling (ATRC) : this compound is used in ATRC for synthesizing poly(p-xylylene), a process that opens new pathways for synthesizing polymers from various classes (Cianga & Yagcı, 2007).
Photofragmentation Dynamics
- Isomer-Specific Reactivity : Multiphoton excitation studies on this compound have shown isomer-specific reactivity, providing a platform for understanding the structure-reactivity relationship under strong optical fields (Kim & Kim, 2021).
Dehalogenation and Surface Chemistry
- Surface Mediated Dehalogenation : Research on dibromoethylene's adsorption on Si(100)2 × 1 surfaces highlights its role in surface-mediated dehalogenation and the evolution of HBr, offering insights into its chemical activity on silicon surfaces (Zhou et al., 2003).
Olefin Polymerization
- Multinuclear Group 4 Catalysis : this compound derivatives are involved in olefin polymerization, significantly affecting polyolefin properties and production processes (McInnis et al., 2014).
Safety and Hazards
1,2-Dibromoethylene is toxic . The GHS labelling includes the signal word “Danger” and hazard statements H301, H314, H315, H319, H335 . Precautionary statements include P260, P261, P264, P270, P271, P280, P301+P310, P301+P330+P331, P302+P352, P303+P361+P353, P304+P340, P305+P351+P338, P310, P312, P321, P330, P332+P313, P337+P313, P362, P363, P403+P233, P405, P501 .
Mechanism of Action
Target of Action
1,2-Dibromoethylene, also known as 1,2-dibromoethene and acetylene dibromide, is a dihalogenated unsaturated compound
Mode of Action
The exact mode of action of this compound is not clearly defined in the available literature. It can be synthesized by halogenation of acetylene (C2H2) with bromine (Br2). In this process, acetylene is used in excess, with Br2 as the limiting reagent
Result of Action
This compound is known to be toxic . It can cause changes in metabolism and severe destruction of living tissues . The known empirical LD50 values for this compound are 140 mg kg −1 (oral, rat), and 300.0 mg kg −1 (dermal, rabbit) . This indicates that the compound can have significant toxic effects at relatively low concentrations.
Biochemical Analysis
Biochemical Properties
It can be synthesized by halogenation of acetylene (C2H2) with bromine (Br2)
Molecular Mechanism
It’s synthesized by halogenation of acetylene with bromine
Metabolic Pathways
Information on any enzymes or cofactors that it interacts with, as well as any effects on metabolic flux or metabolite levels, is currently unavailable .
Transport and Distribution
Information on any transporters or binding proteins that it interacts with, as well as any effects on its localization or accumulation, is currently unavailable .
Subcellular Localization
Information on any targeting signals or post-translational modifications that direct it to specific compartments or organelles is currently unavailable .
properties
IUPAC Name |
(E)-1,2-dibromoethene | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C2H2Br2/c3-1-2-4/h1-2H/b2-1+ | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UWTUEMKLYAGTNQ-OWOJBTEDSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(=CBr)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C(=C/Br)\Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C2H2Br2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID3060241, DTXSID001019898 | |
Record name | 1,2-Dibromoethylene | |
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Record name | (E)-1,2-dibromoethene | |
Source | EPA DSSTox | |
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Molecular Weight |
185.85 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Colorless liquid; [HSDB] Decomposes in air, moisture, or light; [Merck Index] | |
Record name | 1,2-Dibromoethylene | |
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Boiling Point |
110 °C @ 754 mm Hg, Boiling point: cis-isomer: 112.5 °C; trans-isomer: 108 °C | |
Record name | 1,2-DIBROMOETHYLENE | |
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Solubility |
Sol in many org solvents, In water, 8,910 mg/l @ 25 °C | |
Record name | 1,2-DIBROMOETHYLENE | |
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Density |
2.21 @ 17 °C/4 °C | |
Record name | 1,2-DIBROMOETHYLENE | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/5680 | |
Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Vapor Pressure |
31.0 [mmHg], Vapor pressure: cis-isomer: 21 mm Hg at 26 °C; trans-isomer: 31 mm Hg at 26 deg, 31 mm Hg @ 25 °C | |
Record name | 1,2-Dibromoethylene | |
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Record name | 1,2-DIBROMOETHYLENE | |
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Color/Form |
Colorless liquid | |
CAS RN |
590-12-5, 540-49-8, 25429-23-6 | |
Record name | Ethene, 1,2-dibromo-, (1E)- | |
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Record name | 1,2-Dibromoethylene | |
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Record name | 1,2-Dibromoethylene, (1E)- | |
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Record name | Ethene, dibromo- | |
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Record name | Ethene, dibromo- | |
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Record name | Ethene, 1,2-dibromo- | |
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Record name | 1,2-Dibromoethylene | |
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Record name | (E)-1,2-dibromoethene | |
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Record name | 1,2-dibromoethylene | |
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Record name | 1,2-DIBROMOETHYLENE, (1E)- | |
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Record name | 1,2-DIBROMOETHYLENE | |
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Melting Point |
Melting point: -6.5 °C /Trans-isomer/ | |
Record name | 1,2-DIBROMOETHYLENE | |
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URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/5680 | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the molecular formula and weight of 1,2-dibromoethylene?
A1: this compound has the molecular formula C2H2Br2 and a molecular weight of 185.83 g/mol.
Q2: Does this compound exist in different isomeric forms?
A2: Yes, this compound exists as two geometric isomers: cis-1,2-dibromoethylene and trans-1,2-dibromoethylene. These isomers exhibit distinct physical and chemical properties. [, ]
Q3: What spectroscopic techniques are useful for characterizing this compound?
A3: Researchers utilize a variety of spectroscopic methods to characterize this compound, including:
- Resonance-enhanced multiphoton ionization (REMPI): This technique helps analyze the Rydberg states and vibrational frequencies of both cis and trans isomers. [, ]
- Photoelectron Spectroscopy: This technique provides information about the ionization potentials and electronic structure of the molecule, particularly the interaction between bromine lone pairs and the C=C π bond. []
- Infrared (IR) Spectroscopy: IR spectroscopy is helpful for identifying specific functional groups and analyzing molecular vibrations. [, ]
- Nuclear Magnetic Resonance (NMR) Spectroscopy: NMR provides information about the structure and bonding within the molecule, especially useful for differentiating isomers. []
Q4: How does this compound react with methanogenic bacteria?
A4: this compound inhibits the growth of several methanogenic bacteria. Interestingly, these bacteria can produce ethane, ethylene, and acetylene when exposed to this compound. []
Q5: Can this compound be used as a building block in organic synthesis?
A5: Yes, this compound, particularly the (E)-isomer, serves as a versatile building block for the stereospecific synthesis of alkenes and dienes. For instance, it can be coupled with organometallic reagents in palladium-catalyzed reactions. [, , , ]
Q6: Are there any catalytic applications of this compound?
A6: While not a catalyst itself, this compound is employed as a reagent in various reactions. For example, it reacts with cuprous ethanethiolate to yield specific products. [] Additionally, it plays a role in the synthesis of polyphenyleneacetylene through thermal conversion of polyphenylene-1,2-dibromoethylene. []
Q7: How does this compound behave under UV irradiation?
A7: Upon UV irradiation, both cis and trans isomers of this compound undergo photodissociation. This process generates various fragments, including Br atoms, Br2 molecules, and Br+ and Br2+ ions. The specific dissociation pathways and product yields depend on factors such as the excitation wavelength and the isomeric form of the parent molecule. [, , , ]
Q8: What is the mechanism of Br2 elimination during photodissociation of this compound?
A8: Br2 elimination in this compound likely occurs through a four-center elimination from the cis isomer or a three-center elimination from both cis and trans isomers. The process may involve internal conversion to the ground state or intersystem crossing to the triplet state before Br2 elimination. []
Q9: Have computational methods been applied to study this compound?
A9: Yes, computational chemistry plays a crucial role in understanding this compound. Researchers have employed density functional theory (DFT) calculations to investigate the energetics of isomerization in 2-bromovinyl radicals, which are intermediates in the photodissociation of this compound. []
Q10: Is this compound toxic, and what are the potential environmental concerns?
A10: this compound is known to be toxic. [] It is crucial to handle this compound with care and follow appropriate safety regulations. Release of this compound into the environment should be avoided.
Q11: What is being done to mitigate the negative environmental impact of this compound?
A11: Research on alternative compounds with reduced environmental impact and improved biodegradability is crucial. Additionally, exploring efficient recycling and waste management strategies for this compound is essential for minimizing its environmental footprint. []
Q12: What are some promising future research directions for this compound?
A12: Future research on this compound can focus on:
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